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Compound of Interest |

Compound Name: N-(8-Hydroxyoctyl)phthalimide
CAS No.: 105264-63-9
Cat. No.: B008994

Get Quote

From the Desk of the Senior Application Scientist

This document provides an in-depth technical guide to the spectroscopic characterization of N-
(8-Hydroxyoctyl)phthalimide. As researchers and drug development professionals, the
unambiguous confirmation of a molecule's structure and purity is paramount. This guide is
structured to provide not just the spectral data but also the underlying rationale for the
experimental choices and a thorough interpretation of the results, ensuring a comprehensive
understanding of the molecule's spectroscopic fingerprint.

Molecular Structure and Spectroscopic Overview

N-(8-Hydroxyoctyl)phthalimide (C16H21NO3s, Molar Mass: 275.34 g/mol ) is a bifunctional
molecule incorporating a hydrophobic octyl chain, a terminal primary alcohol, and a bulky,
aromatic phthalimide group.[1] This unique combination of functional groups gives rise to a
distinct spectroscopic signature that can be fully elucidated through a combination of Nuclear
Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry
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(MS). Each technique provides complementary information, and together they allow for a
complete and confident structural assignment.

Below is the chemical structure with atom numbering that will be used for the assignment of
NMR signals throughout this guide.

Caption: Numbered structure of N-(8-Hydroxyoctyl)phthalimide.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the cornerstone technique for elucidating the carbon-hydrogen framework of an organic
molecule. For N-(8-Hydroxyoctyl)phthalimide, both *H and 3C NMR provide critical
information for structural confirmation.

'H NMR Spectroscopy

Expertise & Experience: The *H NMR spectrum provides a wealth of information, including the
number of different types of protons, their electronic environment, and their connectivity to
neighboring protons. For this molecule, we expect to see distinct signals for the aromatic
protons of the phthalimide group, the methylene protons of the octyl chain, and the protons
associated with the terminal alcohol. The choice of a deuterated solvent like Chloroform-d
(CDCIs) is standard for this type of molecule due to its excellent solubilizing properties and the
presence of a residual solvent peak (& = 7.26 ppm) that serves as a convenient internal
reference.[2]

Predicted *H NMR Data (400 MHz, CDCIs):
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Proton Chemical Shift o ] J-Coupling
Assignment (5, ppm) Multiplicity Integration (H2)

H (Aromatic) 7.85-7.82 m 2H -

H (Aromatic) 7.72 -7.69 m 2H -

H-1' (N-CHz) 3.68 t 2H J=72

H-8' (CH2-OH) 3.63 t 2H J=6.6

OH ~1.60 s (broad) 1H -

H-2' 1.67 p 2H J=74

H-7' 1.55 p 2H J=6.8

| H-3',4',5',6' | 1.38 - 1.25 | m (broad) | 8H | - |
Interpretation:

e Aromatic Protons (& 7.7-7.9 ppm): The protons on the phthalimide ring appear as two
multiplets in the downfield region.[3] This is due to the strong deshielding effect of the
adjacent carbonyl groups and the aromatic ring current. The spectrum is technically a
second-order AA'XX' system, which often results in complex, non-first-order splitting
patterns.[3]

» Methylene Protons adjacent to Heteroatoms (H-1' and H-8'): The two triplet signals around
3.6-3.7 ppm correspond to the methylene groups directly attached to the nitrogen (H-1") and
the oxygen (H-8'). These protons are deshielded by the electronegative heteroatoms. Their
triplet multiplicity arises from coupling to the adjacent methylene groups (H-2' and H-7,
respectively).

e Alkyl Chain Protons (o 1.2-1.7 ppm): The remaining protons of the octyl chain appear as a
series of multiplets in the upfield region. The protons at H-2' and H-7' are distinguishable as
pentets, while the central methylene groups (H-3' to H-6") overlap to form a broad multiplet.

o Hydroxyl Proton (& ~1.6 ppm): The alcohol proton typically appears as a broad singlet. Its
chemical shift can vary depending on concentration, temperature, and solvent due to
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hydrogen bonding. This peak will disappear upon D20 exchange, a key confirmatory
experiment.

Trustworthiness - A Self-Validating Protocol for *H NMR Acquisition:

e Sample Preparation: Accurately weigh ~10-20 mg of the sample and dissolve it in ~0.6 mL of
CDCls. The use of a high-purity deuterated solvent is critical to avoid interfering solvent
peaks.

e Instrument Setup: Use a 400 MHz (or higher) NMR spectrometer. Higher field strengths
improve signal dispersion, which is particularly useful for resolving the overlapping multiplets
in the alkyl chain.[2]

e Shimming: Shim the magnetic field to achieve optimal homogeneity. A well-shimmed sample
will have sharp, symmetrical peaks, which is essential for accurate integration and coupling
constant measurement.

o Acquisition: Acquire the spectrum using standard parameters (e.g., 30-degree pulse angle,
1-2 second relaxation delay, 16-32 scans).

e Processing: Apply a Fourier transform to the Free Induction Decay (FID), followed by phase
and baseline correction.

» Referencing: Calibrate the chemical shift scale to the residual CHCIs peak at & 7.26 ppm.[2]

o Confirmation (Optional but Recommended): Add a drop of D20 to the NMR tube, shake, and
re-acquire the spectrum. The disappearance of the broad singlet at ~1.6 ppm confirms its
assignment as the labile OH proton.

Caption: Standard workflow for NMR sample analysis.

3C NMR Spectroscopy

Expertise & Experience: 33C NMR spectroscopy provides a count of the unique carbon atoms in
the molecule and information about their chemical environment. We expect to see signals for
the carbonyl carbons, the aromatic carbons, and the eight distinct carbons of the alkyl chain.

Predicted 3C NMR Data (101 MHz, CDCls):
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Carbon Assignment

Chemical Shift (6, ppm)

Cc=0 168.4

C (Aromatic, Quat.) 132.1

CH (Aromaitic) 133.9, 123.2
C-8' (CH2-OH) 62.9

C-1' (N-CHz) 37.9

C-2' 28.5

C-7' 32.7

C-3, C-6' 29.3, 26.7

| C-4', C-5'| 29.2, 25.8 |

Interpretation:

e Carbonyl Carbon (& 168.4 ppm): The most downfield signal corresponds to the two

equivalent carbonyl carbons of the phthalimide group.

o Aromatic Carbons (0 123-134 ppm): The aromatic carbons appear in the expected region.

There are two signals for the protonated carbons (CH) and one for the quaternary carbons to

which the imide ring is fused.

o Alkyl Chain Carbons (6 25-63 ppm): The eight carbons of the octyl chain are all chemically

non-equivalent and give rise to distinct signals. The C-8' carbon attached to the hydroxyl

group is the most downfield of the aliphatic carbons (& 62.9 ppm), followed by the C-1'

carbon attached to the nitrogen (& 37.9 ppm). The remaining methylene carbons appear

between 25 and 33 ppm.

Infrared (IR) Spectroscopy

Expertise & Experience: IR spectroscopy is a rapid and powerful technique for identifying the

functional groups present in a molecule. For N-(8-Hydroxyoctyl)phthalimide, the key

absorptions will be from the O-H group of the alcohol, the C-H bonds of the alkyl chain and
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aromatic ring, and the characteristic C=0 bonds of the imide. Attenuated Total Reflectance
(ATR) is the preferred method for acquiring the spectrum of a solid sample as it requires
minimal to no sample preparation, unlike older methods like KBr pellets.[4][5][6]

Characteristic IR Absorption Bands:

Wavenumber (cm~?) Functional Group Description of Vibration
3550 - 3200 O-H (Alcohol) Strong, Broad Stretch
~3030 C-H (Aromatic) Weak to Medium Stretch
2950 - 2850 C-H (Alkyl) Strong, Sharp Stretches

) Strong, Asymmetric &
~1770 & ~1710 C=0 (Imide) ,

Symmetric Stretch

1700 - 1500 C=C (Aromatic) Medium Bending

~1050 | C-O (Alcohol) | Strong Stretch |

Interpretation:

e O-H Stretch (3550-3200 cm~1): A prominent, broad absorption in this region is a definitive
indicator of the hydroxyl group.[7][8][9] The broadening is a result of intermolecular hydrogen
bonding.

e C-H Stretches (2850-3030 cm~1): Strong, sharp peaks just below 3000 cm~* are
characteristic of the sp3 C-H bonds in the octyl chain.[7] A weaker peak just above 3000 cm~1
may be observed for the sp? C-H bonds of the aromatic ring.[10][11]

e C=0 Stretches (~1770 & ~1710 cm~1): The imide functional group is characterized by two
distinct carbonyl stretching bands.[12] This is a result of symmetric and asymmetric
stretching of the two C=0 bonds. This two-band pattern is a key signature for the phthalimide
moiety.

e C-O Stretch (~1050 cm~1): A strong absorption in the fingerprint region corresponding to the
C-0 single bond stretch of the primary alcohol.[9]
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Caption: Plausible ESI-MS fragmentation pathways.

Integrated Spectroscopic Analysis and Conclusion

By synthesizing the data from NMR, IR, and MS, we can achieve an unambiguous structural
confirmation of N-(8-Hydroxyoctyl)phthalimide.

¢ MS confirms the molecular formula CieH21NOs by providing the molecular weight.

IR confirms the presence of the key functional groups: the alcohol (O-H stretch), the imide
(dual C=0 stretches), and the alkyl/aromatic framework (C-H stretches).

e 13C NMR confirms the presence of 16 unique carbon atoms, including the carbonyls,
aromatic carbons, and the eight distinct carbons of the hydroxyoctyl chain.

» 1H NMR provides the final, detailed piece of the puzzle, showing the connectivity of the entire
molecule. It confirms the 1,2-disubstituted aromatic ring, the long alkyl chain, and the specific
positions of the nitrogen and oxygen atoms through the characteristic chemical shifts of the
adjacent methylene protons.

The convergence of these distinct analytical techniques provides a self-validating and robust
characterization. The data presented in this guide are consistent with the structure of N-(8-
Hydroxyoctyl)phthalimide, providing researchers with a reliable spectroscopic benchmark for
synthesis confirmation, quality control, and further developmental studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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